2-Fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene
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Description
2-Fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene is an organic compound with the chemical formula C8H5F4IO. It is characterized by the presence of fluorine, iodine, methoxy, and trifluoromethyl substituents on a benzene ring. This compound is known for its high chemical stability and is typically a solid with a white to pale yellow appearance .
Properties
Molecular Formula |
C8H5F4IO |
|---|---|
Molecular Weight |
320.02 g/mol |
IUPAC Name |
2-fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene |
InChI |
InChI=1S/C8H5F4IO/c1-14-5-3-2-4(8(10,11)12)7(13)6(5)9/h2-3H,1H3 |
InChI Key |
ABICFGDYJSQJNZ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C(=C(C=C1)C(F)(F)F)I)F |
Origin of Product |
United States |
Preparation Methods
The synthesis of 2-Fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene involves multiple steps of organic reactions, including fluorination, iodination, and methoxylation. The process generally requires specific reaction conditions and reagents to achieve the desired product. Industrial production methods are more complex and may involve advanced techniques to ensure high yield and purity .
Chemical Reactions Analysis
2-Fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene undergoes various types of chemical reactions, including:
Substitution Reactions: This compound can participate in nucleophilic and electrophilic substitution reactions due to the presence of halogen atoms.
Oxidation and Reduction: It can undergo oxidation and reduction reactions, although these are less common compared to substitution reactions.
Common Reagents and Conditions: Typical reagents include halogenating agents, oxidizing agents, and reducing agents. Reaction conditions often involve controlled temperatures and the use of solvents to facilitate the reactions.
Major Products: The major products formed depend on the specific reaction and reagents used.
Scientific Research Applications
2-Fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.
Biology: It may be used in the study of biological processes and interactions due to its unique chemical properties.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene involves its interaction with molecular targets through its functional groups. The presence of halogens and methoxy groups allows it to participate in various chemical pathways, influencing its reactivity and interactions with other molecules .
Comparison with Similar Compounds
2-Fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene can be compared with similar compounds such as:
- 2-Fluoro-4-iodo-1-methoxy-3-(trifluoromethyl)benzene
- 2-Fluoro-1-iodo-3-methoxy-4-(trifluoromethyl)benzene These compounds share similar structural features but differ in the positions of the substituents on the benzene ring. The unique arrangement of substituents in 2-Fluoro-3-iodo-1-methoxy-4-(trifluoromethyl)benzene contributes to its distinct chemical properties and reactivity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
